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Introduction
In the purification of chemical compounds, particularly in research and drug development,

distillation is a fundamental technique for separating liquids with different boiling points.[1]

However, challenges arise when dealing with small quantities of a high-boiling point product or

when trying to remove the last traces of a lower-boiling solvent from a reaction mixture. In such

scenarios, a distillation chaser, also known as a carrier solvent, can be an invaluable tool.[2][3]

Undecane, a long-chain alkane, is an effective distillation chaser due to its high boiling point,

chemical inertness, and ability to physically "push" the more volatile components through the

distillation apparatus.[4][5]

A distillation chaser is a high-boiling-point solvent that is added to the distillation flask after the

majority of the lower-boiling component has been removed. As the chaser solvent is heated

and begins to vaporize, it transfers heat to the distillation column and helps to carry over the

remaining vapors of the lower-boiling substance, ensuring a more complete separation and

minimizing product loss.[3]

Physicochemical Properties of Undecane
Undecane's utility as a distillation chaser stems from its specific physical and chemical

properties. It is a colorless, oily liquid with a faint characteristic odor.[5] Its high boiling point,
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low vapor pressure at room temperature, and chemical stability make it an ideal candidate for

this application.

Property Value Units

Molecular Formula C₁₁H₂₄ -

Molecular Weight 156.31 g/mol

Boiling Point 196 °C

Melting Point -26 °C

Density 0.74 g/mL at 20°C

Vapor Pressure 0.41 mmHg at 25°C

Flash Point 60 °C

Solubility
Insoluble in water; Soluble in

organic solvents
-

Chemical Nature
Non-polar, chemically inert

alkane
-

Selection Criteria for a Distillation Chaser
The choice of a suitable distillation chaser is critical for a successful separation. The ideal

chaser solvent should possess the following characteristics:

High Boiling Point: The boiling point of the chaser must be significantly higher than that of the

substance being distilled to ensure that the chaser does not co-distill.

Chemical Inertness: The chaser should not react with the components of the mixture under

the distillation conditions.[6]

Appropriate Solubility: The chaser should be miscible with the distillation residue to ensure

efficient heat transfer and entrainment of the target compound's vapors.

Ease of Removal: After the distillation is complete, it should be possible to easily separate

the chaser from the desired product if necessary, for example, by extraction or
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chromatography.[7]

Safety and Environmental Considerations: The chaser should have a low toxicity and

environmental impact.[8][9]

Comparison of Alkane Distillation Chasers
Undecane is part of a homologous series of n-alkanes that can be used as distillation chasers.

The choice between them often depends on the specific boiling point required for the

separation.

Alkane Molecular Formula
Molecular Weight (
g/mol )

Boiling Point (°C)

Decane C₁₀H₂₂ 142.28 174

Undecane C₁₁H₂₄ 156.31 196

Dodecane C₁₂H₂₆ 170.33 216

Note: Data sourced from PubChem.[4][5][10]

Experimental Protocols
Protocol 1: Use of Undecane as a Distillation Chaser in
Fractional Distillation
This protocol describes the use of undecane as a distillation chaser to ensure the complete

transfer of a high-boiling product after the removal of a lower-boiling solvent.

Materials:

Reaction mixture containing the desired product and a residual lower-boiling solvent.

Undecane (high purity).

Standard fractional distillation apparatus (round-bottom flask, fractionating column,

condenser, receiving flask).[11][12]
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Heating mantle with a stirrer.

Boiling chips or magnetic stir bar.

Thermometer.

Clamps and stands.

Procedure:

Initial Distillation:

Assemble the fractional distillation apparatus.[13]

Charge the round-bottom flask with the reaction mixture and a few boiling chips or a

magnetic stir bar. The flask should not be more than two-thirds full.

Begin heating the mixture to distill off the lower-boiling solvent.

Collect the solvent in the receiving flask, monitoring the temperature at the still head.

Continue the distillation until the rate of solvent collection significantly decreases and the

temperature begins to drop.

Addition of Undecane (Chaser):

Allow the distillation apparatus to cool down.

Remove the heating mantle and carefully add a volume of undecane to the distillation

flask. The amount of undecane should be sufficient to allow for efficient stirring and

heating of the remaining residue.

Reassemble the apparatus.

Chasing the Product:

Resume heating the flask.
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As the undecane heats up, its vapors will rise into the fractionating column, heating the

column packing and carrying over the last traces of the lower-boiling solvent and then the

desired product.

Closely monitor the temperature at the still head. A rise in temperature will indicate that the

product is starting to distill.

Collect the product in a clean receiving flask.

Stop the distillation when the temperature at the still head begins to rise towards the

boiling point of undecane, indicating that all of the product has been distilled over.

Post-Distillation:

Allow the apparatus to cool completely before disassembly.

The remaining undecane in the distillation flask can be recovered or disposed of

according to laboratory safety protocols.
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Fractional Distillation Workflow with Undecane Chaser.
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Protocol 2: Removal of a High-Boiling Solvent using
Undecane as a Chaser with a Rotary Evaporator
This protocol is useful for removing a high-boiling point solvent (e.g., DMF, DMSO) from a

reaction mixture when the desired product is of lower volatility than the solvent but higher

volatility than undecane.

Materials:

Reaction mixture in a high-boiling solvent.

Undecane (high purity).

Rotary evaporator.[14][15][16]

Round-bottom flask.

Vacuum pump.

Heating bath.

Procedure:

Initial Concentration (Optional):

If possible, a portion of the high-boiling solvent can be removed under high vacuum on the

rotary evaporator.[17]

Addition of Undecane:

Transfer the reaction mixture to a round-bottom flask suitable for the rotary evaporator.

Add a volume of undecane to the flask.

Azeotropic Removal (if applicable) or Chasing:

Although undecane does not form azeotropes with all high-boiling solvents, its presence

can aid in their removal by altering the vapor-liquid equilibrium.[18][19][20]
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Attach the flask to the rotary evaporator.

Set the heating bath to a temperature that will allow for the evaporation of the high-boiling

solvent but is below the boiling point of your product at the intended vacuum.

Gradually apply vacuum and begin rotation.

The undecane will act as a high-boiling medium, facilitating the removal of the more

volatile solvent.

Product Isolation:

Once the high-boiling solvent has been removed, the product will remain dissolved in the

undecane.

The product can then be isolated from the undecane by a subsequent purification step

such as chromatography or extraction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Workflow for High-Boiling Solvent Removal using Undecane.

Safety Precautions
Undecane is a flammable liquid and should be handled in a well-ventilated fume hood away

from ignition sources.[5]

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.

Never distill to dryness, as this can lead to the formation of explosive peroxides in some

cases and can cause the glassware to break.
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Ensure that all glassware joints are properly sealed to prevent the escape of flammable

vapors.[11]

By following these protocols and considering the properties of undecane, researchers can

effectively utilize it as a distillation chaser to improve the efficiency and yield of their chemical

purifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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